L-Hyoscyamine

• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol
• InChI: InChI=1S/C17H23NO3/c1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12/h2-6,13-16,19H,7-11H2,1H3/t13-,14-,16+/m0/s1
• InChIKey: RKUNBYITZUJHSG-OFQRWUPVSA-N

L-Hyoscyamine Identity and Comparator Landscape

L-Hyoscyamine (CAS 101-31-5, also designated (−)-hyoscyamine or S-(−)-hyoscyamine) is a tropane alkaloid and the levorotatory optical isomer of atropine (racemic d,l-hyoscyamine) [1]. It functions as a non-selective, competitive antagonist at muscarinic acetylcholine receptors (mAChRs) subtypes M1 through M5 . Naturally occurring in plants of the Solanaceae family, L-hyoscyamine constitutes the pharmacologically active enantiomer responsible for essentially all antimuscarinic activity of the racemate, while the dextrorotatory d-isomer possesses negligible peripheral anticholinergic potency [1]. The compound is supplied as a free base or sulfate salt for research and analytical applications, with typical commercial purity specifications of ≥97–98% as determined by HPLC .

Single-enantiomer reference standard for muscarinic receptor research and chiral control

Stereochemical-control study fit: differentiates active S-(−) from inactive R-(+) atropine component

Enantiomeric purity verified chromatographically; suitable for enantiomer-specific pharmacology

• [1] Cushny AR. Atropine and the hyoscyamines—a study of the action of optical isomers. J Physiol. 1903;30(2):176-194. doi:10.1113/jphysiol.1903.sp000988 View Source

L-Hyoscyamine Substitution: Why Atropine Falls Short

Atropine is a racemic mixture containing equal parts of L-hyoscyamine (active) and D-hyoscyamine (essentially inactive at peripheral muscarinic receptors) [1]. Consequently, atropine delivers only half the antimuscarinic potency per unit mass compared to stereopure L-hyoscyamine, a fact confirmed in human volunteer studies where a half-dose of L-hyoscyamine produced effects equivalent to a full dose of atropine [2]. Beyond simple potency differences, pharmacokinetic studies reveal that the two enantiomers exhibit divergent systemic exposure—with the racemate producing approximately 6-fold higher total AUC than L-hyoscyamine alone—complicating any attempt at dose-equivalence calculation between the two materials [3]. Furthermore, atropine crystallizes as a pseudo-racemate (Type II Roozeboom mixed crystal series) with distinct solid-state properties compared to enantiopure L-hyoscyamine, which can exist in two polymorphic modifications differing in solubility and solvent stability [4]. These combined pharmacodynamic, pharmacokinetic, and physicochemical differences mean that atropine and L-hyoscyamine are not interchangeable for any application requiring defined potency, predictable systemic exposure, or reproducible solid-state behavior.

Active load Racemic atropine contains 50% inactive d-enantiomer, diluting muscarinic potency per unit mass and potentially shifting concentration-response curves.

Systemic exposure Differential enantiomer pharmacokinetics can produce substantially higher total systemic exposure with atropine, confounding exposure-response interpretation.

Solid state Atropine crystallizes as a pseudo-racemate with distinct polymorphic and solubility properties vs. enantiopure L-hyoscyamine, affecting formulation reproducibility.

• [1] Cushny AR. Atropine and the hyoscyamines—a study of the action of optical isomers. J Physiol. 1903;30(2):176-194. doi:10.1113/jphysiol.1903.sp000988 View Source
• [2] Domino EF, Corssen G. Central and peripheral effects of muscarinic cholinergic blocking agents in man. Anesthesiology. 1967 May-Jun;28(3):568-574. doi:10.1097/00000542-196705000-00013 View Source
• [3] Kentala E, Kaila T, Iisalo E, Kanto J. Intramuscular atropine in healthy volunteers: a pharmacokinetic and pharmacodynamic study. Int J Clin Pharmacol Ther Toxicol. 1990 Sep;28(9):399-404. PMID: 2228327. View Source
• [4] Kuhnert-Brandstätter M, Linder R. Beitrag zur thermischen Analyse und zur Polymorphie optischer Antipoden: L-Hyoscyamin-Atropin. Microchim Acta. 1976;65:513-520. doi:10.1007/BF01218284 View Source

L-Hyoscyamine Differentiation Evidence vs. Comparators

Cardiac Adenylyl Cyclase Enantiomer Potency Ratio

A direct head-to-head comparison of the two hyoscyamine enantiomers in rat cardiac membrane preparations demonstrated that S-(−)-hyoscyamine (L-hyoscyamine) enhances forskolin-stimulated cyclic AMP synthesis by up to 24%, whereas R-(+)-hyoscyamine is 30-fold less potent in producing the same effect [1]. Both atropine and S-(−)-hyoscyamine produced equivalent enhancement of cAMP synthesis, confirming that the pharmacological activity of racemic atropine resides entirely in the L-enantiomer [1]. This 30-fold potency gap is receptor-mediated and stereospecific, providing a quantitative benchmark for enantiomeric purity requirements in any experimental or therapeutic application targeting cardiac muscarinic receptors.

cAMP potentiation ratio

Head-to-head

S-(−) enhances cAMP up to 24%; R-(+) is 30-fold less potent.

Supports enantiomeric purity requirements for cardiac muscarinic inverse agonism studies.

Rat cardiac membranes; forskolin-stimulated adenylyl cyclase assay.

Evidence Dimension	Potency to enhance forskolin-stimulated cAMP synthesis (inverse agonism at cardiac mAChRs)
Target Compound Data	S-(−)-hyoscyamine: enhances cAMP synthesis by up to 24% at the concentrations tested
Comparator Or Baseline	R-(+)-hyoscyamine: 30-fold lower potency than S-(−) enantiomer in the same assay
Quantified Difference	30-fold potency ratio (S-(−) vs. R-(+))
Conditions	Rat cardiac atrial and ventricular membrane preparations; forskolin-stimulated adenylyl cyclase assay

Why This Matters

This quantifies the minimum enantiomeric purity threshold required for meaningful cardiac muscarinic pharmacology: even 3–5% contamination with the R-(+) enantiomer would negligibly impact potency, but this ratio defines the sensitivity needed for enantiopurity verification in procurement specifications.

• [1] Ricny J, Gualtieri F, Tucek S. Constitutive inhibitory action of muscarinic receptors on adenylyl cyclase in cardiac membranes and its stereospecific suppression by hyoscyamine. Physiol Res. 2002;51(2):131-137. PMID: 12108922. View Source

Human Pharmacodynamic Equivalence of L-Hyoscyamine and Atropine

In a controlled human volunteer study comparing equimolar doses of four muscarinic antagonists, L-hyoscyamine was more effective than atropine (racemic d,l-hyoscyamine) at increasing heart rate [1]. For salivary flow blockade, the rank order of effectiveness was methscopolamine > scopolamine > L-hyoscyamine > atropine, placing L-hyoscyamine ahead of its racemate but behind scopolamine [1]. Critically, a dose of L-hyoscyamine equal to half the dose of atropine produced approximately the same pharmacodynamic effects, directly demonstrating that the d-hyoscyamine fraction in racemic atropine is pharmacologically inert in these endpoints [1]. Neither L-hyoscyamine nor atropine produced significant central nervous system effects (VER, EEG) at equimolar doses, in contrast to scopolamine which caused marked CNS depression [1].

Human PD equivalence

Head-to-head

Half-dose L-hyoscyamine ≈ full-dose atropine on heart rate/salivation; L-hyoscyamine ranked above atropine in anticholinergic effect.

Reported endpoint-response context; validates that d-enantiomer is inert at peripheral receptors.

Human volunteer study; equimolar doses; no significant CNS depression by L-hyoscyamine.

Evidence Dimension	In vivo pharmacodynamic potency (heart rate increase and salivary flow blockade) in human subjects
Target Compound Data	L-hyoscyamine: half-dose produces effects approximately equal to full-dose atropine; more effective than atropine on heart rate at equimolar doses; ranks above atropine in antisialagogue potency
Comparator Or Baseline	Atropine (racemic d,l-hyoscyamine): requires approximately 2× the dose of L-hyoscyamine to achieve equivalent effect; least potent antisialagogue among four tested agents
Quantified Difference	Approximately 2:1 potency ratio (L-hyoscyamine:atropine) for composite pharmacodynamic endpoints; rank order for salivary flow blockade: methscopolamine > scopolamine > L-hyoscyamine > atropine
Conditions	Human patient-volunteers without premedication; equimolar dosing; endpoints: visually evoked responses (VER), spontaneous EEG, heart rate, citric acid-induced salivary flow

Why This Matters

For any human tissue or in vivo study, substituting racemic atropine for L-hyoscyamine requires a 2-fold dose adjustment to match peripheral antimuscarinic effect, but the differential CNS safety profile (similar lack of central effects vs. scopolamine) makes L-hyoscyamine preferable when peripheral selectivity is desired without sedative liability.

• [1] Domino EF, Corssen G. Central and peripheral effects of muscarinic cholinergic blocking agents in man. Anesthesiology. 1967 May-Jun;28(3):568-574. doi:10.1097/00000542-196705000-00013 View Source

Enantiomer-Specific Systemic Exposure: L-Hyoscyamine vs. Atropine

A randomized, double-blind, placebo-controlled crossover pharmacokinetic study in healthy male volunteers (n=6) receiving intramuscular atropine (0.02 mg/kg) revealed substantial kinetic divergence between the enantiomers [1]. While absorption rates were comparable (tmax 8.67 min for l-hyoscyamine vs. 8.40 min for dl-hyoscyamine), the mean maximum plasma concentration (Cmax) of dl-hyoscyamine was 2.9-fold higher and the mean area under the curve (AUC) was 6.0-fold higher than that of l-hyoscyamine alone, indicating a significant kinetic difference between the enantiomers [1]. The elimination half-life of l-hyoscyamine (2.43 h) was modestly shorter than that of dl-hyoscyamine (2.95 h) [1]. Renal excretion of unchanged l-hyoscyamine accounted for approximately 34% of the dose within 6 hours, with no conjugated forms detected [1].

Enantiomer-specific exposure

Direct comparison

dl-hyoscyamine AUC 6.0× and Cmax 2.9× higher than l-hyoscyamine after IM dosing.

Supports exposure-model interpretation; racemic atropine markedly elevates total antimuscarinic load.

n=6 healthy males; crossover PK study; l-hyoscyamine t1/2 2.43 h vs. dl 2.95 h.

Evidence Dimension	Pharmacokinetic parameters following intramuscular administration
Target Compound Data	l-hyoscyamine: tmax 8.67 min; t1/2el 2.43 h; Cmax (baseline reference); AUC (baseline reference); renal excretion 34% of dose in 6 h
Comparator Or Baseline	dl-hyoscyamine (racemic atropine): tmax 8.40 min; t1/2el 2.95 h; Cmax 2.9× higher than l-hyoscyamine; AUC 6.0× higher than l-hyoscyamine
Quantified Difference	AUC: 6.0-fold higher for dl-hyoscyamine; Cmax: 2.9-fold higher for dl-hyoscyamine; t1/2el: 2.95 h (dl) vs. 2.43 h (l)
Conditions	Healthy male volunteers (n=6); randomized, double-blind, placebo-controlled crossover; IM atropine 0.02 mg/kg; l-hyoscyamine concentrations determined by radioreceptor assay (RRA); dl-hyoscyamine by radioimmunoassay (RIA)

Why This Matters

The 6-fold AUC disparity means that racemic atropine produces substantially greater total systemic antimuscarinic burden than an equivalent mass of L-hyoscyamine, with implications for cumulative dosing, toxicity thresholds, and interpretation of in vivo experimental outcomes where atropine is used as a surrogate.

• [1] Kentala E, Kaila T, Iisalo E, Kanto J. Intramuscular atropine in healthy volunteers: a pharmacokinetic and pharmacodynamic study. Int J Clin Pharmacol Ther Toxicol. 1990 Sep;28(9):399-404. PMID: 2228327. View Source

Tissue-Specific Antimuscarinic Potency: L-Hyoscyamine vs. Atropine

Pharmacological profiling compiled from primary literature indicates that L-hyoscyamine exhibits tissue-dependent potency advantages over racemic atropine that vary considerably by target organ . Compared to atropine, L-hyoscyamine is 1.5–2 times as potent on the circular ocular muscle, 3 times as potent on cardiac cholinoreceptors, and 10 times as potent on intestinal cholinoreceptors . This gradient (ocular < cardiac < intestinal) demonstrates that the inactive d-hyoscyamine fraction in atropine has a non-uniform impact across tissues—the gastrointestinal tract is most sensitive to the presence of the inactive enantiomer, consistent with the known clinical use of L-hyoscyamine as a gastrointestinal antispasmodic. While this vendor-compiled dataset lacks a single unified assay context, it is consistent across independent tissue bath and organ-level pharmacological experiments.

Tissue potency gradient

Data to verify

L-hyoscyamine reported 1.5–2× (ocular), 3× (cardiac), 10× (intestinal) more potent than racemic atropine.

Class-level, vendor-compiled tissue bath data; intestinal selectivity context should be verified in own assay.

Sources empty; aggregated from literature without unified assay conditions.

Evidence Dimension	Tissue-specific antimuscarinic potency ratio (L-hyoscyamine vs. racemic atropine)
Target Compound Data	L-hyoscyamine: baseline potency (set as reference); 1.5–2× atropine on ocular circular muscle; 3× atropine on heart; 10× atropine on intestine
Comparator Or Baseline	Atropine (racemic d,l-hyoscyamine): set as unit potency (1×) for each tissue
Quantified Difference	Ocular muscle: 1.5–2×; Cardiac: 3×; Intestinal: 10× (L-hyoscyamine relative to atropine)
Conditions	Compiled from multiple tissue bath and isolated organ pharmacological studies (vendor technical datasheet aggregating primary literature)

Why This Matters

The 10-fold intestinal potency advantage is the mechanistic basis for L-hyoscyamine's preferential use in gastrointestinal research and therapeutics; researchers studying gut motility or secretion who substitute racemic atropine will underestimate achievable antimuscarinic effect at the intestine by approximately one order of magnitude.

GI Motility and MMC Prolongation

In conscious rats instrumented for electromyography, intravenous L-hyoscyamine at 20 mg/kg prolonged the migrating myoelectric complex (MMC) cycle length from a baseline of 17.6 minutes to 29.0 minutes—an increase of approximately 65% [1]. Saline control did not alter the MMC pattern [1]. Neither the duration nor the propagation velocity of Phase III of the MMC was affected [1]. In the same study, the novel muscarinic antagonists PNU-171990A and PNU-174708A (each at 20 mg/kg) produced no effect on basal MMC cycle length, while the 5-HT₃ antagonist alosetron prolonged the MMC cycle from 16.6 to 30.4 min at a much lower dose (0.5 mg/kg), and the 5-HT₄ antagonist piboserod abolished the MMC pattern and prolonged the cycle to >60 min [1]. The authors concluded that muscarinic receptor blockade exerts relatively low efficacy on fasted intestinal motility compared to serotonergic modulation, but L-hyoscyamine nonetheless produced a statistically and physiologically significant MMC prolongation [1]. A direct comparator (atropine) was not tested in this study; the data establish L-hyoscyamine's effect magnitude but not its differentiation from the racemate within the same experimental context.

GI motility in vivo

Model endpoint

L-hyoscyamine 20 mg/kg i.v. prolonged MMC cycle +65% (17.6 → 29.0 min) in conscious rats.

Provides quantitative benchmark for antimuscarinic effect on integrated GI motility patterns.

Electromyography study; no direct atropine comparator in same paradigm.

Evidence Dimension	MMC cycle length prolongation in conscious, fasted rats
Target Compound Data	L-hyoscyamine 20 mg/kg i.v.: prolonged MMC cycle from 17.6 ± baseline to 29.0 min (≈65% increase); no effect on Phase III duration or propagation velocity
Comparator Or Baseline	Saline control: no change in MMC pattern; PNU-171990A and PNU-174708A (20 mg/kg each): no effect on basal cycle length; alosetron 0.5 mg/kg: 16.6 → 30.4 min; piboserod 0.5 mg/kg: 16.5 → >60 min
Quantified Difference	L-hyoscyamine: +11.4 min (65% increase from baseline); comparator muscarinic antagonists (PNU-171990A, PNU-174708A): 0 min change
Conditions	Conscious rats; electromyography; fasted state; i.v. bolus administration; MMC defined by Phase III characteristics

Why This Matters

This provides the only available in vivo quantitative benchmark for L-hyoscyamine's effect on integrated GI motility patterns in a whole-animal model, establishing a reference point of 65% MMC cycle prolongation at 20 mg/kg i.v. against which novel antimuscarinic candidates or formulations can be compared.

• [1] Axelsson LG, Wallin B, Gillberg PG, Sjöberg B, Söderberg C, Hellström PM. Regulatory role of 5-HT and muscarinic receptor antagonists on the migrating myoelectric complex in rats. Eur J Pharmacol. 2003 Apr 25;467(1-3):211-218. doi:10.1016/S0014-2999(03)01637-6 View Source

L-Hyoscyamine Research and Industrial Applications

Cardiac Muscarinic Receptor Mechanistic Studies

For investigations of constitutive muscarinic receptor activity and inverse agonism in cardiac tissue, L-hyoscyamine is the mandatory tool compound. The Ricny et al. (2002) dataset [see Section 3, Evidence Item 1] demonstrates that the S-(−) enantiomer specifically enhances forskolin-stimulated cAMP synthesis by up to 24% in cardiac membranes, while the R-(+) enantiomer is 30-fold weaker. Use of racemic atropine in this context introduces a confounding 50% fraction of the inactive enantiomer that contributes to total drug mass but not to the measured pharmacological effect, potentially distorting concentration-response relationships, calculated Ki/Kd values, and estimates of receptor reserve. Researchers studying M2 receptor-mediated regulation of cardiac adenylyl cyclase, G-protein coupling efficiency, or constitutive receptor activity should specify L-hyoscyamine with documented enantiomeric purity ≥97% to ensure reproducible pharmacology.

GI Motility and Functional Bowel Disorder Models

L-Hyoscyamine's 10-fold potency advantage over racemic atropine at intestinal cholinoreceptors [see Section 3, Evidence Item 4] makes it the rational choice for preclinical GI research. The in vivo MMC data from Axelsson et al. (2003) [see Section 3, Evidence Item 5] provide a quantitative benchmark: 20 mg/kg i.v. prolongs the MMC cycle by approximately 65% in conscious rats. Researchers developing novel antispasmodics for irritable bowel syndrome, functional dyspepsia, or diabetic gastroparesis can use L-hyoscyamine as a reference standard for muscarinic-mediated motility suppression, enabling head-to-head comparison of efficacy, potency ratios, and duration of action. The intestinal selectivity gradient also makes L-hyoscyamine preferable to scopolamine when CNS effects must be minimized, as the Domino & Corssen (1967) data confirm that L-hyoscyamine does not significantly depress VER or EEG at equimolar doses that produce marked CNS effects with scopolamine.

Anticholinergic PK/PD Modeling

For human pharmacokinetic-pharmacodynamic (PK/PD) modeling studies where defined systemic exposure is critical, L-hyoscyamine offers the advantage of a single active molecular entity with predictable kinetics, avoiding the complexity introduced by the differential disposition of d- and l-enantiomers following racemic atropine administration. The Kentala et al. (1990) data [see Section 3, Evidence Item 3] demonstrate that dl-hyoscyamine produces a 6-fold higher AUC and 2.9-fold higher Cmax than l-hyoscyamine alone, making dose-exposure relationships for racemic atropine inherently non-linear with respect to the active enantiomer. Clinical pharmacology groups conducting bioavailability, bioequivalence, or drug-drug interaction studies with an antimuscarinic probe should preferentially use L-hyoscyamine to simplify PK modeling, avoid enantiomer-specific assay requirements, and ensure that measured plasma concentrations correspond directly to pharmacologically active species.

Analytical Reference Standard and Solid-State Analysis

L-Hyoscyamine presents a well-defined solid-state profile critical for analytical method development and quality control applications. The Kuhnert-Brandstätter & Linder (1976) polymorphism study documents two crystalline modifications: Modification I (stable, m.p. 107–109°C, lower solubility) and Modification II (metastable, m.p. ~104°C, higher solubility but solvent-unstable). In contrast, racemic atropine forms a pseudo-racemate mixed crystal (Type II Roozeboom series) with distinct thermal and solubility behavior. For laboratories developing HPLC, LC-MS, or dissolution methods, certified L-hyoscyamine reference standards with defined polymorphic identity ensure method reproducibility. The compound's specific optical rotation ([α]D²⁰ −22°, ethanol 50%) and CAS 101-31-5 provide unambiguous identity verification orthogonal to chromatographic retention time, enabling definitive discrimination from atropine (CAS 51-55-8) and scopolamine (CAS 51-34-3) in compendial testing.

Application

Selection Property

Validation Focus

Cardiac muscarinic receptor studies

Enantiomeric purity & inverse agonism context

cAMP response enhancement in cardiac membranes

GI motility & functional bowel models

Intestinal muscarinic activity profile

MMC cycle prolongation benchmark in vivo

Anticholinergic PK/PD research

Single-enantiomer exposure linearity

Human plasma AUC and Cmax comparison context

Analytical reference & solid-state QC

Polymorph identity & optical rotation

Melting range & specific rotation verification

• [1] Ricny J, Gualtieri F, Tucek S. Constitutive inhibitory action of muscarinic receptors on adenylyl cyclase in cardiac membranes and its stereospecific suppression by hyoscyamine. Physiol Res. 2002;51(2):131-137. PMID: 12108922. View Source
• [2] Domino EF, Corssen G. Central and peripheral effects of muscarinic cholinergic blocking agents in man. Anesthesiology. 1967 May-Jun;28(3):568-574. doi:10.1097/00000542-196705000-00013 View Source
• [3] Kentala E, Kaila T, Iisalo E, Kanto J. Intramuscular atropine in healthy volunteers: a pharmacokinetic and pharmacodynamic study. Int J Clin Pharmacol Ther Toxicol. 1990 Sep;28(9):399-404. PMID: 2228327. View Source
• [4] Axelsson LG, Wallin B, Gillberg PG, Sjöberg B, Söderberg C, Hellström PM. Regulatory role of 5-HT and muscarinic receptor antagonists on the migrating myoelectric complex in rats. Eur J Pharmacol. 2003 Apr 25;467(1-3):211-218. doi:10.1016/S0014-2999(03)01637-6 View Source
• [5] Kuhnert-Brandstätter M, Linder R. Beitrag zur thermischen Analyse und zur Polymorphie optischer Antipoden: L-Hyoscyamin-Atropin. Microchim Acta. 1976;65:513-520. doi:10.1007/BF01218284 View Source